Cas no 2003752-96-1 (Ethyl 3-fluoropyrrolidine-3-carboxylate)
2003752-96-1 structure
Product Name:Ethyl 3-fluoropyrrolidine-3-carboxylate
CAS No:2003752-96-1
MF:C7H12FNO2
MW:161.174085617065
CID:5607843
PubChem ID:165799902
Update Time:2023-09-03
Ethyl 3-fluoropyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2003752-96-1
- EN300-842543
- ethyl 3-fluoropyrrolidine-3-carboxylate
- Ethyl 3-fluoropyrrolidine-3-carboxylate
-
- Inchi： 1S/C7H12FNO2/c1-2-11-6(10)7(8)3-4-9-5-7/h9H,2-5H2,1H3
- InChI Key： SHGPCCNJLQAFHI-UHFFFAOYSA-N
- SMILES： FC1(C(=O)OCC)CNCC1
Computed Properties
- Exact Mass: 161.08520679g/mol
- Monoisotopic Mass: 161.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.3Ų
Ethyl 3-fluoropyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-842543-0.05g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 95.0% | 0.05g |
$707.0 | 2025-03-21 | |
| Enamine | EN300-842543-0.1g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 95.0% | 0.1g |
$741.0 | 2025-03-21 | |
| Enamine | EN300-842543-0.25g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 95.0% | 0.25g |
$774.0 | 2025-03-21 | |
| Enamine | EN300-842543-0.5g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 95.0% | 0.5g |
$809.0 | 2025-03-21 | |
| Enamine | EN300-842543-1g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 1g |
$842.0 | 2023-09-02 | ||
| Enamine | EN300-842543-2.5g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-21 | |
| Enamine | EN300-842543-5g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 5g |
$2443.0 | 2023-09-02 | ||
| Enamine | EN300-842543-10g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 10g |
$3622.0 | 2023-09-02 | ||
| Enamine | EN300-842543-1.0g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 95.0% | 1.0g |
$842.0 | 2025-03-21 | |
| Enamine | EN300-842543-5.0g |
ethyl 3-fluoropyrrolidine-3-carboxylate |
2003752-96-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-21 |
Ethyl 3-fluoropyrrolidine-3-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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